Cas no 1706459-73-5 (4-Chloro-2-cyclohexyl-benzo[4,5]furo[3,2-d]pyrimidine)

• Product Name: 4-Chloro-2-cyclohexyl-benzo[4,5]furo[3,2-d]pyrimidine
• CAS No: 1706459-73-5
• MF: C₁₆H₁₅ClN₂O
• MW: 286.756102800369
• CID: 5181354
• Update Time: 2025-10-29

4-Chloro-2-cyclohexyl-benzo[4,5]furo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyclohexyl-benzo[4,5]furo[3,2-d]pyrimidine
• Benzofuro[3,2-d]pyrimidine, 4-chloro-2-cyclohexyl-

• Inchi： 1S/C16H15ClN2O/c17-15-14-13(11-8-4-5-9-12(11)20-14)18-16(19-15)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2
• InChI Key： ZABNBNBJZQVPMZ-UHFFFAOYSA-N
• SMILES： C1(C2CCCCC2)=NC(Cl)=C2OC3=CC=CC=C3C2=N1

Additional information on 4-Chloro-2-cyclohexyl-benzo[4,5]furo[3,2-d]pyrimidine

4-Chloro-2-cyclohexyl-benzo[4,5]furo[3,2-d]pyrimidine: A Comprehensive Overview

4-Chloro-2-cyclohexyl-benzo[4,5]furo[3,2-d]pyrimidine, with the CAS number 1706459-73-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a benzo-furan moiety and a cyclohexyl group. The presence of the chloro substituent further enhances its chemical reactivity and biological activity.

The synthesis of 4-Chloro-2-cyclohexyl-benzo[4,5]furo[3,2-d]pyrimidine involves a multi-step process that typically begins with the preparation of the benzo-furan derivative. This is followed by a series of coupling reactions to introduce the pyrimidine ring and the cyclohexyl substituent. The final step involves the chlorination reaction to achieve the desired substitution pattern. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, 4-Chloro-2-cyclohexyl-benzo[4,5]furo[3,2-d]pyrimidine has shown promising potential in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits potent anti-tumor activity by selectively inhibiting key enzymes involved in cancer cell proliferation. Additionally, it has been found to possess anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases. The integration of computational chemistry techniques has further elucidated its binding affinities and pharmacokinetic profiles, providing valuable insights for drug design.

The structural versatility of 4-Chloro-2-cyclohexyl-benzo[4,5]furo[3,2-d]pyrimidine also extends to its use in advanced materials. Recent studies have explored its application as a building block for constructing two-dimensional covalent organic frameworks (COFs). These materials exhibit exceptional stability and porosity, making them ideal candidates for gas storage and catalytic applications. The incorporation of this compound into COFs has been shown to enhance their mechanical properties and thermal stability.

In conclusion, 4-Chloro-2-cyclohexyl-benzo[4,5]furo[3,2-d]pyrimidine represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique structure and functional groups make it a valuable asset in both medicinal chemistry and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.